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Introduction
BI-6901 is a potent and selective small molecule antagonist of the C-C chemokine receptor 10

(CCR10). CCR10 and its ligands, CCL27 and CCL28, play a crucial role in the trafficking of T

cells to the skin and mucosal tissues, making this receptor a key target in inflammatory skin

diseases.[1][2] BI-6901 has demonstrated significant anti-inflammatory effects in preclinical

models of inflammatory disease, offering a valuable tool for researchers studying the role of the

CCR10/CCL27/CCL28 axis in inflammation and for the development of novel therapeutics.[3]

These application notes provide detailed protocols for the use of BI-6901 in a common

inflammatory disease model and in relevant in vitro assays.

Data Presentation
In Vivo Efficacy of BI-6901 in a Murine Model of DNFB-
Induced Contact Hypersensitivity
The anti-inflammatory efficacy of BI-6901 has been evaluated in a 2,4-dinitrofluorobenzene

(DNFB)-induced contact hypersensitivity model in mice, a well-established model of T-cell-
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mediated skin inflammation.

Treatmen
t Group

Dose
(mg/kg)

Administr
ation
Route

Dosing
Schedule

Outcome
Measure

Efficacy
Referenc
e

BI-6901 30
Intraperiton

eal (i.p.)

0 and 8

hours post-

challenge

Ear

Swelling

Dose-

dependent

reduction

[3]

BI-6901 100
Intraperiton

eal (i.p.)

0 and 8

hours post-

challenge

Ear

Swelling

60-85%

inhibition

(similar to

anti-CCL27

antibody)

[1][3]

BI-6902

(Negative

Control)

100
Intraperiton

eal (i.p.)

0 and 8

hours post-

challenge

Ear

Swelling

No

significant

effect

[1]

In Vitro Activity of BI-6901
BI-6901 has been characterized in several in vitro functional assays to determine its potency

as a CCR10 antagonist.
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Assay
Type

Cell Line Agonist
Paramete
r

BI-6901
Potency
(pIC50)

BI-6902
(Negative
Control)
Potency
(pIC50)

Referenc
e

Calcium

(Ca2+)

Flux

CHO-K

(human

CCR10

transfected

)

CCL27 pIC50 9.0 5.5 [1]

cAMP

Production

HEK

(CCR10

transfected

)

CCL27 Inhibition
Data not

quantified

Data not

quantified
[2]

GTP

Binding

HEK

(membrane

prep)

CCL27 Inhibition
Data not

quantified

Data not

quantified
[2]

Chemotaxi

s
Ba/F3 CCL27 Inhibition

Data not

quantified

Data not

quantified
[1]

Pharmacokinetic Profile of BI-6901 in Mice
Due to high clearance, intraperitoneal administration is recommended for in vivo studies.[3]

Dose (mg/kg, i.p.) Time Post-Dose Plasma Concentration (µM)

30 1 hour 3.7 ± 0.4

30 7 hours Not detected

100 1 hour 7.6 ± 4.5

100 7 hours 0.2 ± 0.2

Experimental Protocols
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In Vivo Model: DNFB-Induced Contact Hypersensitivity
in Mice
This protocol describes the induction of a T-cell-dependent inflammatory response in the skin of

mice and the assessment of the anti-inflammatory effects of BI-6901.

Materials:

BI-6901

BI-6902 (negative control)

2,4-dinitrofluorobenzene (DNFB)

Acetone

Olive oil

Vehicle for BI-6901/BI-6902 (e.g., 30% Cremophor)

Micrometer caliper

Mice (e.g., BALB/c or C57BL/6)

Protocol:

Sensitization (Day 0):

Shave a small area on the abdomen of each mouse.

Prepare a 0.5% DNFB solution in a 4:1 acetone:olive oil mixture.

Apply 50 µL of the 0.5% DNFB solution to the shaved abdomen.

Challenge (Day 5):

Prepare a 0.2% DNFB solution in a 4:1 acetone:olive oil mixture.

Measure the baseline thickness of the right ear of each mouse using a micrometer caliper.
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Apply 20 µL of the 0.2% DNFB solution to both the dorsal and ventral sides of the right

ear.

Treatment:

Administer BI-6901 (e.g., 30 or 100 mg/kg) or BI-6902 (100 mg/kg) via intraperitoneal

injection at 0 hours (immediately after challenge) and 8 hours post-challenge.

A vehicle control group should also be included.

Measurement of Ear Swelling:

Measure the thickness of the right ear at 24 hours and 48 hours post-challenge.

Calculate the change in ear thickness (Δ ear thickness) by subtracting the baseline

measurement from the post-challenge measurement.

The percentage inhibition of ear swelling can be calculated as: [1 - (Δ ear thickness of

treated group / Δ ear thickness of vehicle group)] x 100.

In Vitro Assay: Calcium (Ca2+) Flux Assay
This protocol describes how to measure the inhibitory effect of BI-6901 on CCL27-induced

intracellular calcium mobilization in CCR10-expressing cells.

Materials:

BI-6901

Recombinant human CCL27

CHO-K cells stably transfected with human CCR10

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM)

Assay buffer (e.g., HBSS with 20 mM HEPES)

Pluronic F-127
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96-well black, clear-bottom plates

Fluorescence plate reader with an injection module

Protocol:

Cell Preparation:

Seed the CCR10-transfected CHO-K cells into 96-well black, clear-bottom plates at an

appropriate density and allow them to adhere overnight.

Dye Loading:

Prepare a loading buffer containing the calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and

Pluronic F-127 (e.g., 0.02%) in assay buffer.

Remove the cell culture medium and add the loading buffer to each well.

Incubate the plate at 37°C for 60 minutes in the dark.

Compound Addition:

After incubation, wash the cells with assay buffer.

Add varying concentrations of BI-6901 (or control compounds) to the wells and incubate

for a further 15-30 minutes.

Measurement of Calcium Flux:

Place the plate in a fluorescence plate reader.

Establish a baseline fluorescence reading for each well.

Inject a pre-determined concentration of CCL27 (e.g., EC80) into each well and

immediately begin recording the fluorescence intensity over time.

Data Analysis:

The increase in fluorescence intensity corresponds to an increase in intracellular calcium.
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Calculate the peak fluorescence response for each well.

Plot the percentage inhibition of the CCL27 response against the concentration of BI-6901
to determine the IC50 value.

Visualizations
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Caption: CCR10 signaling pathway and the inhibitory action of BI-6901.
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In Vivo Experimental Workflow: DNFB Model

Day 0:
Sensitization

(0.5% DNFB on abdomen)

Day 5:
Challenge

(0.2% DNFB on ear)

5 days Treatment
(BI-6901 i.p. at 0 & 8h)

Measurement
(Ear swelling at 24 & 48h)

Click to download full resolution via product page

Caption: Experimental workflow for the DNFB-induced contact hypersensitivity model.

Logical Relationship: BI-6901 Treatment and Outcome
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Caption: Logical relationship of BI-6901's mechanism to its anti-inflammatory effect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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